Cas no 177847-02-8 (2,4-Pentanedione, 3-acetyl-1-(4-bromophenyl)-)

• Product Name: 2,4-Pentanedione, 3-acetyl-1-(4-bromophenyl)-
• CAS No: 177847-02-8
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 1371349
• Update Time: 2024-08-17

2,4-Pentanedione, 3-acetyl-1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-acetyl-1-(4-bromophenyl)-

• Inchi： 1S/C13H13BrO3/c1-8(15)13(9(2)16)12(17)7-10-3-5-11(14)6-4-10/h3-6,13H,7H2,1-2H3
• InChI Key： XBEXHHAWLMQWKQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)C(=O)C(C(C)=O)C(=O)C

Computed Properties

• Exact Mass: 296.00479

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 384.4±32.0 °C(Predicted)
• PSA: 51.21
• pka: 6.30±0.59(Predicted)